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Compound of Interest

Compound Name: FR-190997

Cat. No.: B15570131

Essential Safety and Handling Guide for FR-
190997

This document provides immediate safety, operational, and disposal guidance for researchers,
scientists, and drug development professionals handling FR-190997. The following procedures
are based on general laboratory safety protocols for potent, biologically active small molecules,
as specific safety data for FR-190997 is not publicly available.

I. Compound Overview and Quantitative Data

FR-190997 is a selective, nonpeptide partial agonist of the bradykinin B2 receptor (B2R).[1] It
has been investigated for its potential in lowering intraocular pressure and for its
antiproliferative effects in cancer cell lines.[2][3]

Table 1: Biological Activity of FR-190997

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15570131?utm_src=pdf-interest
https://www.benchchem.com/product/b15570131?utm_src=pdf-body
https://www.benchchem.com/product/b15570131?utm_src=pdf-body
https://www.benchchem.com/product/b15570131?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24796320/
https://pubmed.ncbi.nlm.nih.gov/36720040/
https://www.researchgate.net/publication/262026328_FR-190997_a_Nonpeptide_Bradykinin_B2-Receptor_Partial_Agonist_is_a_Potent_and_Efficacious_Intraocular_Pressure_Lowering_Agent_in_Ocular_Hypertensive_Cynomolgus_Monkeys
https://www.benchchem.com/product/b15570131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter Value Cell Line/System Reference
B2 Receptor Affinity Human cloned B2-
_ 9.8 nM [1]
(Ki) receptor
Human ocular cells
nonpigmented ciliar
EC50 (Intracellular ( ) pg Y
o 155 nM epithelium, trabecular [1]
Ca2+ mobilization) N
meshwork, ciliary
muscle)
) Human ciliary muscle
EC50 (Prostaglandin
] 15-19 nM and trabecular [1]
Production)
meshwork cells
o . MDA-MB-231 (triple-
EC50 (Antiproliferative .
o 80 nM negative breast [2][4]
Activity)
cancer)
IC50 (Antiproliferative MCF-7 (breast
2.14 uM [5]

Activity)

cancer)

| IC50 (Antiproliferative Activity) | 0.08 uM | MDA-MBA-231 (triple-negative breast cancer) |[5] |

Il. Personal Protective Equipment (PPE) and

Handling

Given that FR-190997 is a potent, biologically active compound, appropriate personal

protective equipment (PPE) must be worn at all times to minimize exposure.[6][7]

A. Engineering Controls:

e Fume Hood: All handling of FR-190997 powder, including weighing and preparation of stock

solutions, should be conducted in a certified chemical fume hood to prevent inhalation of the

powder.

e Ventilation: Ensure adequate general laboratory ventilation.

B. Personal Protective Equipment:
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e Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are
mandatory.[6] A face shield should be worn when there is a risk of splashing.[6]

» Hand Protection: Wear nitrile gloves. For prolonged handling or when working with larger
guantities, consider double-gloving. Change gloves immediately if they become
contaminated.

» Respiratory Protection: For handling powders outside of a fume hood (not recommended), a
NIOSH-approved respirator with a particulate filter would be necessary.[8]

o Body Protection: A standard laboratory coat is required.[6] When handling larger quantities, a
chemically resistant apron or coveralls may be appropriate.

C. Hygiene Practices:

e Wash hands thoroughly with soap and water after handling FR-190997, before leaving the
laboratory, and before eating, drinking, or smoking.

e Avoid direct contact with skin, eyes, and clothing.
lll. Experimental Protocols
A. General Workflow for in vitro Cell-Based Assays:

The following is a generalized workflow for conducting an in vitro experiment with FR-190997.
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Figure 1: A generalized experimental workflow for in vitro studies with FR-190997.

B. Example Protocol: Inositol Phosphate (IP) Production Assay
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This protocol is based on methodologies used to assess B2 receptor activation.[9]

Cell Culture: Stably transfected CHO DUKX-B11 cells with human wild-type or mutated B2
receptors are cultured.

e Labeling: Cells are incubated with [3H]myo-inositol in inositol-free medium to label the
phosphoinositide pools.

» Stimulation: The cells are washed and then stimulated with varying concentrations of FR-
190997 for a defined period.

o Extraction: The reaction is stopped with an ice-cold mixture of methanol and 0.1 N HCI.

e Separation: The samples are applied to a Bio-Rad AG1X8 column. Free inositol is removed
by washing with ammonium formate in sodium tetraborate.

» Elution: Total [3H]inositol phosphates are eluted with ammonium formate in formic acid.

e Quantification: The radioactivity in the eluates is measured using a liquid B-scintillation
counter.

IV. Signaling Pathway

FR-190997 acts as a partial agonist at the bradykinin B2 receptor, which is a G-protein coupled
receptor (GPCR). Its activation leads to the stimulation of phospholipase C (PLC), which in turn
mobilizes intracellular calcium ([Ca2+]) and can lead to the production of prostaglandins (PGs)
and pro-matrix metalloproteinases (pro-MMPs).[1]
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Figure 2: Signaling pathway of FR-190997 via the Bradykinin B2 Receptor.
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V. Disposal Plan

Proper disposal of FR-190997 and associated waste is crucial to prevent environmental
contamination and ensure safety.

A. Waste Segregation:

o Solid Waste: All disposable items that have come into contact with FR-190997, such as
gloves, pipette tips, and paper towels, should be collected in a designated, clearly labeled
hazardous waste container.

¢ Liquid Waste: Unused solutions of FR-190997 and contaminated media should be collected
in a labeled, sealed hazardous liquid waste container. Do not dispose of this waste down the
drain.

» Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

B. Decontamination:

o Work surfaces should be decontaminated after handling the compound. A suitable detergent
solution followed by a 70% ethanol or isopropanol wipe-down is a general practice for many
small molecules.

C. Final Disposal:

o All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office.[10] Follow all local, state, and federal regulations for the disposal of
chemical waste.[11] Ensure waste containers are properly labeled with the chemical name
and associated hazards.[12]

Disclaimer: This guide is intended to provide essential safety and handling information based
on the available scientific literature and general laboratory safety principles. A formal Material
Safety Data Sheet (MSDS) for FR-190997 was not found. Researchers must always consult
their institution's specific safety protocols and conduct a risk assessment before beginning any
new experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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